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Compound of Interest

Compound Name: Titanium(IV) oxysulfate

Cat. No.: B8193013 Get Quote

This guide provides a comprehensive overview of the material safety data for Titanium(IV)
oxysulfate, catering to researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets to ensure a thorough understanding of

the compound's properties and associated hazards.

Chemical Identification and Physical Properties
Titanium(IV) oxysulfate, also known as titanyl sulfate, is an inorganic compound with the

chemical formula TiOSO₄.[1] It is typically a white, cake-like solid that is highly acidic and

hygroscopic.[2][3] This substance is often available as a hydrate (TiOSO₄·xH₂O) or in a sulfuric

acid solution.[3][4]
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Property Value References

CAS Number 13825-74-6 [5][6][7]

Molecular Formula TiOSO₄ [7]

Molecular Weight
159.93 g/mol (anhydrous

basis)
[5][6][7]

Appearance White, cake-like solid [2][3]

Solubility
Soluble in water, but solutions

hydrolyze readily.
[2]

Boiling Point >100 °C [2]

Density 1.32 g/mL at 20 °C [2]

Hazard Identification and Classification
Titanium(IV) oxysulfate is classified as a hazardous substance.[8] It is corrosive to metals and

causes severe skin burns and eye damage.[9][10]

Hazard Classification Code Description

Corrosive to Metals H290 May be corrosive to metals.[9]

Skin Corrosion H314
Causes severe skin burns and

eye damage.[9]

Serious Eye Damage H318
Causes serious eye damage.

[9]

Signal Word: Danger[5][6][9]

Experimental Protocols: Safe Handling and Storage
Handling:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses with side-shields, and protective clothing.[11]
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Use in a well-ventilated area to avoid inhalation of dust, mist, or vapors.[8]

Avoid contact with skin and eyes.[11]

When handling, do not eat, drink, or smoke.[8]

Always add the material to water, never the other way around, to avoid a violent reaction.[8]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[8][11]

Keep away from incompatible materials such as bases, organic materials, and finely

powdered metals.[2][8]

Store in a corrosion-resistant container with a resistant inner liner.[9][11]

Protect containers from physical damage and check regularly for leaks.[8]

Emergency Procedures
Spill Response Workflow

Spill Occurs Evacuate Area1. Isolate Wear Appropriate PPE2. Protect Contain Spill with Inert Material
(e.g., sand, earth)

3. Control Collect Residue into Labeled Container4. Clean Up Neutralize Spill Area (if applicable)5. Neutralize Dispose of Waste According to Regulations6. Dispose Decontaminate Area and Equipment7. Finalize

Click to download full resolution via product page

Caption: Emergency response workflow for a Titanium(IV) oxysulfate spill.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[11]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[9]

[11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[9][11]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[11]

Reactivity and Stability
Titanium(IV) oxysulfate is stable under recommended storage conditions.[2] However, it is

incompatible with bases, carbides, chlorates, fulminates, nitrates, picrates, permanganates,

nitrites, phosphorus, and other materials. It may react violently with organic materials, halides,

and finely powdered metals.[2] When exposed to water or moist air, it can produce sulfuric acid.

[8]

Decomposition Pathway
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Caption: Hydrolysis of Titanium(IV) oxysulfate in the presence of water.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[9] Do not allow the product to enter drains.[9] Unused material should be disposed

of as hazardous waste.

This technical guide is intended to provide essential safety information. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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